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Compound of Interest

Compound Name: SARS-CoV-2-IN-6

Cat. No.: B8220879

Application Notes and Protocols: SARS-CoV-2-
IN-6

For Researchers, Scientists, and Drug Development Professionals

Introduction

SARS-CoV-2-IN-6 is an inhibitor of the SARS-CoV-2 3C-like protease (3CLpro), a critical
enzyme in the viral replication cycle. With a potent enzyme inhibitory IC50 value of 73 nM, this
compound is a valuable tool for research and development of therapeutics against COVID-19.
Proper preparation and storage of SARS-CoV-2-IN-6 solutions are crucial for maintaining its
stability and ensuring the reproducibility of experimental results. These application notes

provide detailed protocols for the preparation and storage of SARS-CoV-2-IN-6 solutions for in
vitro studies.

Data Presentation
Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C17H13CIN202
Molecular Weight 312.75 g/mol
Appearance Solid Powder

Color Off-white to light yellow
Purity >98%

CAS Number 2725749-22-2

ble 2: Solubili

Solvent Concentration Remarks
Requires sonication for
complete dissolution. Use
DMSO 100 mg/mL (319.74 mM) newly opened, anhydrous

DMSO as it is hygroscopic.[1]
[2]

ble 3: < | Stabili

Form Storage Temperature Shelf Life
Solid Powder -20°C 3 years

4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months[1][2]
-20°C 1 month[1][2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO

Materials:
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SARS-CoV-2-IN-6 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)
Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator

Procedure:

Equilibration: Allow the vial of SARS-CoV-2-IN-6 powder to equilibrate to room temperature
for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of SARS-CoV-2-IN-6 powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 3.1275 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
powder. For 3.1275 mg of SARS-CoV-2-IN-6, add 1 mL of DMSO.

Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the solution in a water bath for 10-15
minutes.[1][2] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 pL) in sterile polypropylene tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][2]

Protocol 2: Preparation of Working Solutions

Materials:
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10 mM SARS-CoV-2-IN-6 stock solution in DMSO

Appropriate cell culture medium or assay buffer (e.g., PBS)

Sterile polypropylene tubes

Calibrated micropipettes and sterile tips
Procedure:
e Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

o Dilution: Perform serial dilutions of the stock solution with the desired cell culture medium or
assay buffer to achieve the final working concentration.

o Important: The final concentration of DMSO in the assay should be kept low (typically <
0.5%) to avoid solvent-induced cellular toxicity or effects on enzyme activity.

o Mixing: Gently mix the working solution by pipetting up and down or by brief vortexing.

o Use: Use the freshly prepared working solution immediately for your experiments. Do not
store diluted aqueous solutions for extended periods.

Mandatory Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of SARS-CoV-2-IN-6 solutions.
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Caption: Inhibition of SARS-CoV-2 replication by SARS-CoV-2-IN-6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8220879#sars-cov-2-in-6-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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